Acid Blue 62

Acid Blue 62 (CAS 4368-56-3) is a water-soluble anionic dye of the anthraquinone class, valued for producing a vibrant, reddish-blue shade.[1][2][3] Structurally, it is a monosodium salt of 1-amino-4-(cyclohexylamino)-9,10-dioxo-anthracene-2-sulfonic acid.[1][4] Its primary industrial applications include the dyeing and direct printing of protein-based fibers like wool and silk, as well as polyamides such as nylon.[3][5][6][7] Beyond textiles, it is also utilized in coloring leather, soaps, detergents, and inks.[1][8] The compound's utility stems from its good solubility in water and ethanol, which facilitates its use in aqueous dyeing processes under acidic conditions.[1][4][9]

While other acid dyes exist, direct substitution for Acid Blue 62 is often impractical due to specific performance characteristics tied to its anthraquinone structure. Unlike azo-based dyes, which can offer a range of colors but may lack stability, anthraquinone dyes are known for superior light and wash fastness, which is critical for high-performance textiles.[10][11] Even within the anthraquinone class, seemingly close analogs can exhibit different affinities for substrates like polyamide and wool, leading to variations in color uptake, leveling, and final shade.[6][12] Furthermore, the specific cyclohexylamino substituent in Acid Blue 62 influences its solubility and dyeing kinetics, meaning that process parameters (e.g., pH, temperature, dyeing time) optimized for this compound may not be transferable to other acid blues without significant redevelopment and re-validation of the entire dyeing process. This makes arbitrary substitution a risk for batch-to-batch inconsistency and final product quality failure.

Superior Lightfastness on Protein Fibers Compared to General-Purpose Dyes

Acid Blue 62 demonstrates superior lightfastness on wool fabrics, a key performance indicator for applications requiring color stability upon exposure to light. Technical datasheets specify a lightfastness rating of 5 on a scale of 1 to 8, where 8 is the highest.[13] This is a significant performance advantage over many general-purpose acid dyes which may have lower ratings, ensuring longer-lasting color in finished goods.

For high-value textile applications like apparel and upholstery, a higher lightfastness grade directly translates to increased product lifespan and quality, justifying the selection of a specific dye.

High Water Solubility Enabling Efficient Aqueous Processing

The high water solubility of Acid Blue 62 is a critical processability parameter. Without dispersing agents, its solubility is approximately 50 g/L at 20°C.[14] This high solubility facilitates the preparation of concentrated stock solutions and ensures homogeneity in the dye bath, which is essential for achieving level and reproducible dyeing. This contrasts with some disperse dyes or less soluble acid dyes that require complex dispersing agent formulations or higher temperatures to achieve a stable dyeing solution.

High solubility simplifies manufacturing workflows, reduces the need for costly and potentially interfering additives, and minimizes the risk of dye precipitation, which can cause spotting and uneven coloration on the substrate.

Demonstrated Stability for Consistent Formulation and Storage

Acid Blue 62 exhibits high stability under proper storage conditions, which is a key factor for procurement in industrial settings. It is reported to be stable for 7 years when stored in a well-closed container protected from light and moisture.[14][15] This long shelf-life minimizes the risk of material degradation and waste, ensuring that the dye's performance characteristics remain consistent over time. This level of stability is not guaranteed with all dye structures, some of which can be more susceptible to hydrolysis or oxidation.

For buyers, long-term stability ensures supply chain reliability, reduces the need for frequent re-qualification of raw materials, and provides confidence in the reproducibility of manufacturing processes over extended periods.

High-Quality Dyeing of Wool and Silk Textiles

For dyeing protein-based fibers like wool and silk, Acid Blue 62 is a preferred choice when color longevity is a primary requirement. Its documented lightfastness rating of 5 ensures that the vibrant blue shade resists fading over time, making it suitable for high-end apparel, yarns, and home textiles where color stability is a mark of quality.[13]

Consistent Coloration of Polyamide (Nylon) Fibers

The compound is specified for dyeing polyamide fabrics.[6][13] Its high water solubility and inherent affinity for the amide groups in nylon allow for uniform and reproducible dyeing. This makes it a reliable choice for applications from performance textiles to industrial nylon components where consistent color is critical for branding and aesthetics.

Formulation of Aqueous Inks and Specialty Coatings

Given its high solubility of approximately 50 g/L in water, Acid Blue 62 is a strong candidate for developing aqueous-based formulations.[14] This includes specialty inks, detergents, and temporary color-depositing products where a stable, true-blue solution is required without the need for co-solvents or complex dispersing agents that might interfere with final product performance.[8]

Leather Shading and Finishing

Acid Blue 62 is used for shading leather, where its bright, reddish-blue hue and affinity for proteinaceous substrates provide a reliable method for achieving specific colors.[3][7] Its good solubility ensures even penetration and fixation in the leather, which is critical for achieving a uniform appearance in finished leather goods.